N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-4-[methyl-(4-nitrophenyl)sulfonylamino]butanamide
• InChI: InChI=1S/C18H18N4O5S2/c1-21(29(26,27)14-10-8-13(9-11-14)22(24)25)12-4-7-17(23)20-18-19-15-5-2-3-6-16(15)28-18/h2-3,5-6,8-11H,4,7,12H2,1H3,(H,19,20,23)
• InChI Key: OUESFOZYDWZXKJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCC(=O)NC1=NC2=CC=CC=C2S1)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H18N4O5S2
• Molecular Weight: 434.5 g/mol

Description

N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide, also known as BMB, is a synthetic compound that has been extensively studied in scientific research. BMB is a potent inhibitor of proteasome activity, which makes it a useful tool for studying the role of the proteasome in various cellular processes.

Mechanism of Action

N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide inhibits the chymotrypsin-like activity of the proteasome by binding to the active site of the proteasome. This inhibits the degradation of intracellular proteins, which can lead to the accumulation of misfolded proteins and cell death. N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide has also been shown to induce apoptosis in cancer cells by inhibiting the proteasome activity.
Biochemical and Physiological Effects:
N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide can induce apoptosis in cancer cells by inhibiting the proteasome activity. N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide has also been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. However, the physiological effects of N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide in humans are not well understood.

Advantages and Limitations for Lab Experiments

N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide is a potent inhibitor of proteasome activity, which makes it a useful tool for studying the role of the proteasome in various cellular processes. N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide is also relatively easy to synthesize, which makes it readily available for use in research. However, N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide has some limitations for lab experiments. N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide is toxic to cells at high concentrations, which can limit its use in some experiments. N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide also has a short half-life, which can make it difficult to use in long-term experiments.

Future Directions

There are several future directions for research on N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide. One area of research is the development of more potent and selective proteasome inhibitors. Another area of research is the development of N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide analogs that have improved pharmacokinetic properties. Finally, N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide could be used in combination with other drugs to improve their efficacy in treating cancer and other diseases.
Conclusion:
In conclusion, N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide is a synthetic compound that has been extensively studied for its ability to inhibit proteasome activity. N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide has been shown to have a variety of biochemical and physiological effects and has several advantages and limitations for lab experiments. There are several future directions for research on N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide, which could lead to the development of more potent and selective proteasome inhibitors and improve the treatment of cancer and other diseases.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide has been extensively studied for its ability to inhibit proteasome activity. The proteasome is a large protein complex that plays a critical role in the degradation of intracellular proteins. N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide has been shown to inhibit the chymotrypsin-like activity of the proteasome, which makes it a useful tool for studying the role of the proteasome in various cellular processes. N-1,3-benzothiazol-2-yl-4-{methyl[(4-nitrophenyl)sulfonyl]amino}butanamide has been used to study the role of the proteasome in cancer, neurodegenerative diseases, and inflammation.